methyl 4-(2-(4-isopropyl-6-oxopyrimidin-1(6H)-yl)acetamido)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 4-(2-(4-isopropyl-6-oxopyrimidin-1(6H)-yl)acetamido)benzoate, also known as MIAAB, is a chemical compound that has been the subject of much scientific research in recent years. This compound has shown potential for use in a variety of applications, including as a potential treatment for cancer and other diseases. In
Scientific Research Applications
Herbicide Development
One significant application of similar pyrimidinyl compounds is in the development of herbicides. For example, studies on the herbicide KIH‐6127 have shown that modifications to the pyrimidinyl moiety can lead to compounds with effective herbicidal activity against Barnyard grass in paddy rice. This suggests that compounds like "methyl 4-(2-(4-isopropyl-6-oxopyrimidin-1(6H)-yl)acetamido)benzoate" could have potential applications in agricultural chemistry for weed control, demonstrating the importance of structural modifications in enhancing biological activity (Tamaru et al., 1997).
Synthesis of Heterocyclic Systems
The compound is also relevant in the synthesis of various heterocyclic systems, which are crucial in drug development. Research has shown that derivatives of similar compounds can be used to create a range of heterocyclic structures, which are foundational in the development of new pharmaceuticals. For instance, the synthesis of substituted fused pyrimidinones from compounds containing pyrimidine moieties highlights the versatility of these compounds in generating bioactive molecules (Toplak et al., 1999).
Antitumor and Antifolate Activity
Furthermore, pyrimidinyl compounds have shown promising antitumor and antifolate activities. The design and synthesis of classical and nonclassical 2,4-diaminofuro[2,3-d]pyrimidines, for example, have revealed potent inhibitory effects on dihydrofolate reductase (DHFR), a key target in cancer therapy. This suggests that structurally related compounds like "methyl 4-(2-(4-isopropyl-6-oxopyrimidin-1(6H)-yl)acetamido)benzoate" could be explored for their antitumor properties, potentially contributing to the development of new cancer treatments (Gangjee et al., 2000).
Crystal Structure Analysis
The compound's relevance extends to structural biology and crystallography, where similar pyrimidinyl compounds have been used to study crystal structures, providing insights into molecular interactions and stability. This type of research is fundamental in understanding the physicochemical properties of potential pharmaceuticals, paving the way for the design of more effective and stable drugs (Subasri et al., 2016).
properties
IUPAC Name |
methyl 4-[[2-(6-oxo-4-propan-2-ylpyrimidin-1-yl)acetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O4/c1-11(2)14-8-16(22)20(10-18-14)9-15(21)19-13-6-4-12(5-7-13)17(23)24-3/h4-8,10-11H,9H2,1-3H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBRBTNBZCFAMHH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=O)N(C=N1)CC(=O)NC2=CC=C(C=C2)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 4-(2-(4-isopropyl-6-oxopyrimidin-1(6H)-yl)acetamido)benzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.